Methyl 4-(bromomethyl)benzoate
Methyl 4-(bromomethyl)benzoate
Methyl 4-(bromomethyl)benzoate is an ester. It is a lachrymator and an important drug intermediate. Ester group is slightly twisted out of the plane of the central aromatic ring in methyl 4-(bromomethyl)benzoate.
Brand Name:
Vulcanchem
CAS No.:
2417-72-3
VCID:
VC21164784
InChI:
InChI=1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)CBr
Molecular Formula:
C9H9BrO2
Molecular Weight:
229.07 g/mol
Methyl 4-(bromomethyl)benzoate
CAS No.: 2417-72-3
Cat. No.: VC21164784
Molecular Formula: C9H9BrO2
Molecular Weight: 229.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 4-(bromomethyl)benzoate is an ester. It is a lachrymator and an important drug intermediate. Ester group is slightly twisted out of the plane of the central aromatic ring in methyl 4-(bromomethyl)benzoate. |
|---|---|
| CAS No. | 2417-72-3 |
| Molecular Formula | C9H9BrO2 |
| Molecular Weight | 229.07 g/mol |
| IUPAC Name | methyl 4-(bromomethyl)benzoate |
| Standard InChI | InChI=1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3 |
| Standard InChI Key | NLWBJPPMPLPZIE-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CBr |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CBr |
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